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Compound of Interest

Compound Name:
3-(2-Chloroethyl)-1-

methylpiperidine;hydrochloride

CAS No.: 2490420-72-7

Cat. No.: B2720882

Get Quote

An In-Depth Technical Guide to the Core Properties and Applications of 3-(2-Chloroethyl)-1-

methylpiperidine hydrochloride

Foreword
As a key building block in modern synthetic chemistry, 3-(2-Chloroethyl)-1-methylpiperidine

hydrochloride presents both opportunities and challenges. Its unique structural features make it

a valuable intermediate in the synthesis of a range of biologically active molecules. This guide,

intended for researchers, scientists, and professionals in drug development, provides a

comprehensive overview of its fundamental properties, synthesis, and applications, with a

focus on practical, field-proven insights.

Physicochemical Properties
3-(2-Chloroethyl)-1-methylpiperidine hydrochloride is a piperidine derivative that is typically

encountered as a crystalline solid. Its hydrochloride salt form enhances its stability and

solubility in aqueous media, a critical factor for its use in various synthetic applications.
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Property Value Source

CAS Number 2008-83-5 PubChem

Molecular Formula C8H17Cl2N PubChem

Molecular Weight 202.13 g/mol PubChem

Appearance
White to off-white crystalline

powder
ChemicalBook

Melting Point 168-172 °C ChemicalBook

Solubility Soluble in water ChemicalBook

Synthesis and Mechanism
The synthesis of 3-(2-Chloroethyl)-1-methylpiperidine hydrochloride is most commonly

achieved through the chlorination of 1-methyl-3-piperidineethanol. This reaction is typically

carried out using a chlorinating agent such as thionyl chloride (SOCl2) in an inert solvent.

Reaction Mechanism
The reaction proceeds via a nucleophilic substitution mechanism. The hydroxyl group of 1-

methyl-3-piperidineethanol attacks the sulfur atom of thionyl chloride, leading to the formation

of a chlorosulfite intermediate. The chloride ion then attacks the carbon atom attached to the

chlorosulfite group, resulting in the formation of the desired product and the evolution of sulfur

dioxide and hydrogen chloride gases.
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Caption: Synthesis of 3-(2-Chloroethyl)-1-methylpiperidine hydrochloride.

Experimental Protocol
Reaction Setup: In a three-necked flask equipped with a reflux condenser, a dropping funnel,

and a magnetic stirrer, dissolve 1-methyl-3-piperidineethanol in a suitable inert solvent (e.g.,

dichloromethane).

Addition of Thionyl Chloride: Cool the solution in an ice bath and add thionyl chloride

dropwise from the dropping funnel. Maintain the temperature below 10 °C during the

addition.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and then heat to reflux for 2-3 hours.

Workup: Cool the reaction mixture and slowly add it to a saturated solution of sodium

bicarbonate to neutralize the excess acid.
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Extraction: Extract the product with a suitable organic solvent (e.g., dichloromethane).

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be further purified by recrystallization.

Applications in Drug Development
3-(2-Chloroethyl)-1-methylpiperidine hydrochloride is a key intermediate in the synthesis of

several active pharmaceutical ingredients (APIs). Its bifunctional nature, with a reactive

chloroethyl group and a tertiary amine, allows for its incorporation into a variety of molecular

scaffolds.

Synthesis of Mepiquat Chloride
One of the notable applications of 3-(2-Chloroethyl)-1-methylpiperidine hydrochloride is in the

synthesis of Mepiquat chloride, a plant growth regulator. The synthesis involves the

intramolecular cyclization of 3-(2-Chloroethyl)-1-methylpiperidine, which is then quaternized

with a methylating agent.

Synthesis of other APIs
This compound also serves as a precursor for the synthesis of various other pharmaceuticals,

including antihistamines, anticholinergics, and antipsychotics. The specific API synthesized

depends on the subsequent reaction partners and synthetic strategies employed.

Analytical Characterization
The purity and identity of 3-(2-Chloroethyl)-1-methylpiperidine hydrochloride are typically

assessed using a combination of chromatographic and spectroscopic techniques.
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Technique Purpose

High-Performance Liquid Chromatography

(HPLC)

To determine the purity of the compound and

quantify any impurities.

Gas Chromatography (GC)
An alternative to HPLC for purity assessment,

particularly for volatile impurities.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

To confirm the structure of the compound by

analyzing the chemical environment of its

protons and carbons.

Infrared (IR) Spectroscopy
To identify the functional groups present in the

molecule.

Mass Spectrometry (MS)
To determine the molecular weight and

fragmentation pattern of the compound.

Safety and Handling
3-(2-Chloroethyl)-1-methylpiperidine hydrochloride is a hazardous chemical and should be

handled with appropriate safety precautions. It is corrosive and can cause severe skin burns

and eye damage. It is also harmful if swallowed or inhaled.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles, and a lab coat when handling this compound.

Ventilation: Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust or vapors.

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents.

Conclusion
3-(2-Chloroethyl)-1-methylpiperidine hydrochloride is a versatile and valuable intermediate in

organic synthesis, particularly in the pharmaceutical industry. A thorough understanding of its

properties, synthesis, and handling is crucial for its safe and effective use in research and
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development. This guide provides a foundational understanding of this important compound,

serving as a starting point for further investigation and application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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